Cas no 311810-76-1 ((4R,5R)-4,5-difluoro-1,3-dioxolan-2-one)

• Product Name: (4R,5R)-4,5-difluoro-1,3-dioxolan-2-one
• CAS No: 311810-76-1
• MF: C₃H₂F₂O₃
• MW: 124.042988300323
• CID: 1445832
• PubChem ID: 66606971
• Update Time: 2025-06-15

(4R,5R)-4,5-difluoro-1,3-dioxolan-2-one Chemical and Physical Properties

Names and Identifiers

• (4R,5R)-4,5-difluoro-1,3-dioxolan-2-one
• 1,3-dioxolan-2-one, 4,5-difluoro-, (4R,5R)-
• LogP
• Di-Fluoro Ethylene Carbonate
• G68219
• trans-4,5-difluoro-1,3-dioxolan-2-one
• 1,3-Dioxolan-2-one, 4,5-difluoro-, (4R,5R)-rel-
• 1189163-53-8
• 311810-76-1
• DTXSID601262336
• SCHEMBL151131
• rel-(4R,5R)-4,5-Difluoro-1,3-dioxolan-2-one
• rel-(4S,5S)-4,5-Difluoro-1,3-dioxolan-2-one

• Inchi： 1S/C3H2F2O3/c4-1-2(5)8-3(6)7-1/h1-2H/t1-,2-/m0/s1
• InChI Key： DSMUTQTWFHVVGQ-LWMBPPNESA-N
• SMILES： F[C@@H]1[C@H](OC(=O)O1)F

Computed Properties

• Exact Mass: 123.99716
• Monoisotopic Mass: 123.99720025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters

Additional information on (4R,5R)-4,5-difluoro-1,3-dioxolan-2-one

Recent Advances in the Study of (4R,5R)-4,5-difluoro-1,3-dioxolan-2-one (CAS: 311810-76-1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (4R,5R)-4,5-difluoro-1,3-dioxolan-2-one (CAS: 311810-76-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This cyclic carbonate derivative, characterized by its fluorinated dioxolane ring, has been explored for its utility in drug design, material science, and as a precursor for advanced synthetic intermediates. Recent studies have highlighted its role in enhancing the stability and bioavailability of therapeutic agents, making it a compound of interest for further investigation.

One of the key areas of research involving (4R,5R)-4,5-difluoro-1,3-dioxolan-2-one is its application in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to improve metabolic stability, membrane permeability, and binding affinity. The presence of fluorine atoms in the dioxolane ring of this compound offers a strategic advantage for introducing fluorine into target molecules. Recent publications have demonstrated its use in the synthesis of fluorinated nucleoside analogs, which are being investigated for their antiviral and anticancer properties. These analogs exhibit enhanced resistance to enzymatic degradation, a critical factor in improving drug efficacy.

In addition to its pharmaceutical applications, (4R,5R)-4,5-difluoro-1,3-dioxolan-2-one has been studied for its potential in material science. Its cyclic carbonate structure makes it a valuable monomer for the production of fluorinated polymers. These polymers are known for their exceptional chemical resistance, thermal stability, and low surface energy, making them suitable for coatings, membranes, and other high-performance materials. Recent advancements in polymerization techniques have enabled the precise control of polymer architecture, further expanding the utility of this compound in industrial applications.

The mechanistic insights into the reactivity of (4R,5R)-4,5-difluoro-1,3-dioxolan-2-one have also been a focus of recent studies. Computational and experimental approaches have been employed to elucidate its reaction pathways, particularly in nucleophilic ring-opening reactions. These studies have revealed that the fluorinated dioxolane ring undergoes selective cleavage under mild conditions, allowing for the efficient introduction of fluorinated segments into complex molecules. Such findings are instrumental in optimizing synthetic protocols and expanding the scope of its applications.

Despite the promising advancements, challenges remain in the large-scale production and purification of (4R,5R)-4,5-difluoro-1,3-dioxolan-2-one. Recent efforts have focused on developing scalable synthetic routes that minimize the use of hazardous reagents and improve yield. Green chemistry principles, such as the use of catalytic systems and solvent-free conditions, are being explored to address these challenges. These developments are critical for ensuring the commercial viability of this compound and its derivatives.

In conclusion, (4R,5R)-4,5-difluoro-1,3-dioxolan-2-one (CAS: 311810-76-1) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile continue to inspire innovative applications in drug design and material science. Ongoing research efforts are expected to further uncover its potential, paving the way for new therapeutic and industrial solutions. The integration of computational modeling, synthetic chemistry, and process optimization will be key to maximizing the impact of this compound in the years to come.